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Compound of Interest

Compound Name: Tantalum pentafluoride

Cat. No.: B1583385 Get Quote

This guide provides an in-depth overview of the safety information for Tantalum Pentafluoride
(TaF5), compiled from various safety data sheets. It is intended for researchers, scientists, and

professionals in drug development who may handle this compound. The information is

presented to ensure safe laboratory practices and emergency preparedness.

Chemical and Physical Properties
Tantalum (V) fluoride is a volatile inorganic compound.[1] It is described as a deliquescent,

refractive solid or an off-white powder.[2]

Property Value Source

Molecular Formula F5Ta PubChem[2]

Molecular Weight 275.94 g/mol Sigma-Aldrich[1]

CAS Number 7783-71-3 Sigma-Aldrich[1]

EC Number 232-022-3 Sigma-Aldrich[1]

Density 4.74 g/mL at 25 °C Sigma-Aldrich[1]

Appearance Off-white powder Sigma-Aldrich[1]

Hazard Identification and Classification
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Tantalum pentafluoride is classified as a hazardous substance that can cause severe skin

burns and eye damage.[1][3] Inhalation may lead to corrosive injuries to the upper respiratory

tract and lungs.[2]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[3]

H302 (10.6%): Harmful if swallowed.[2]

H312 (10.6%): Harmful in contact with skin.[2]

Signal Word: Danger[1]

GHS Pictogram:

GHS05 (Corrosion)[1]

Exposure Controls and Personal Protection
Establishing a safe working environment is paramount when handling tantalum pentafluoride.

This includes adequate ventilation and the use of appropriate personal protective equipment

(PPE).

Parameter Value Source

Permissible Exposure Limit

(PEL)
2.5 mg/m³ PubChem[2]

Threshold Limit Values (TLV) 2.5 mg/m³ (for fluorides as F) Gelest, Inc.[4], PubChem[2]

Ventilation
Local exhaust is required;

mechanical is recommended.
Gelest, Inc.[4]

The following diagram outlines the necessary personal protective equipment.
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Required Personal Protective Equipment

Eye and Face Protection

Chemical worker's goggles

Minimum

Faceshield

Recommended

Skin Protection

Rubber, neoprene or nitrile gloves Protective clothing

Respiratory Protection

Air-supplied or acid gas respirator (if TLV is exceeded) Type P3 (EN 143) respirator cartridges

Click to download full resolution via product page

Personal Protective Equipment for Tantalum Pentafluoride.

First-Aid Measures
In case of exposure, immediate action is critical. The following table summarizes the

recommended first-aid procedures.
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Exposure Route First-Aid Procedure Source

Eye Contact

Immediately flush eyes with

flowing water for at least 15

minutes. Get medical attention.

[4] Rinse cautiously with water

for several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[3]

Gelest, Inc.[4], Chemos GmbH

& Co.KG[3]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower.[3]

Flush with water, then wash

with soap and water.[4] Note to

physician: Reacts with water to

form hydrofluoric acid;

treatment with calcium

gluconate may be considered.

[4]

Chemos GmbH & Co.KG[3],

Gelest, Inc.[4]

Inhalation
Move exposed individual to

fresh air. Call a physician.[4]
Gelest, Inc.[4]

Ingestion

Rinse mouth. Do NOT induce

vomiting.[3] Never give fluids

or induce vomiting if patient is

unconscious or having

convulsions. Get medical

attention.[4]

Chemos GmbH & Co.KG[3],

Gelest, Inc.[4]

Handling, Storage, and Spill Response
Proper handling and storage are essential to prevent exposure and accidents. In the event of a

spill, a clear and practiced response protocol is necessary.

Handling and Storage:

Use only in well-ventilated areas.[3]
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Ground/bond container and receiving equipment.[3]

Store in a non-combustible, corrosive hazardous materials area (Storage Class 8B).[1]

The following workflow outlines the steps for responding to a tantalum pentafluoride spill.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Cover Spill with Absorbent Material

Mechanically Collect Spilled Material

Place in a Suitable Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Response Complete

Click to download full resolution via product page

Workflow for Tantalum Pentafluoride Spill Response.
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Toxicological and Reactivity Information
Toxicological Information:

Acute Effects: Harmful if swallowed or in contact with skin.[2] Causes severe skin burns and

eye damage.[1][3] Inhalation of vapors or particulates will irritate the respiratory tract.[4]

Chronic Effects: Prolonged absorption of fluorides may lead to fluorosis (bone damage).[4]

There are no other known chronic effects related to this compound.[4]

Reactivity and Stability:

Reactivity: No known hazardous reactions.[3]

Stability: The product is stable under normal conditions.

Incompatible Materials: Information on specific incompatible materials is not detailed in the

provided search results.

Hazardous Decomposition Products: Hazardous combustion products are mentioned as a

possibility, but specific products are not detailed in the provided search results.[3]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical hazard data presented in the

safety data sheets are not publicly available in the provided search results. This information is

typically proprietary to the manufacturers and testing laboratories that generate the data for

regulatory submissions. The summarized data in the SDS is intended to inform users of the

hazards, not to replicate the studies. For detailed methodologies, direct inquiry to the

manufacturer or consultation of relevant standardized testing guidelines (e.g., OECD, ISO)

would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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